Cas no 159650-14-3 (D-Glutamic acid,N-[(1S)-1-carboxy-2-methylpropyl]-)
159650-14-3 structure
Product Name:D-Glutamic acid,N-[(1S)-1-carboxy-2-methylpropyl]-
CAS No:159650-14-3
MF:C10H17NO6
MW:247.24508357048
CID:216901
PubChem ID:15284427
Update Time:2025-04-19
D-Glutamic acid,N-[(1S)-1-carboxy-2-methylpropyl]- Chemical and Physical Properties
Names and Identifiers
-
- D-Glutamic acid,N-[(1S)-1-carboxy-2-methylpropyl]-
- D-Glutamicacid, N-(1-carboxy-2-methylpropyl)-, (S)-
- Valinopine
- ((S)-1-Carboxy-2-methylpropyl)-D-glutamic acid
- 159650-14-3
- (2R)-2-[[(1S)-1-carboxy-2-methylpropyl]amino]pentanedioic acid
- CHEBI:168005
- C19976
-
- Inchi: 1S/C10H17NO6/c1-5(2)8(10(16)17)11-6(9(14)15)3-4-7(12)13/h5-6,8,11H,3-4H2,1-2H3,(H,12,13)(H,14,15)(H,16,17)/t6-,8+/m1/s1
- InChI Key: OEZFTGUQNATVAL-SVRRBLITSA-N
- SMILES: OC([C@H](C(C)C)N[C@@H](C(=O)O)CCC(=O)O)=O
Computed Properties
- Exact Mass: 247.10561
- Monoisotopic Mass: 247.10558726g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 124Ų
Experimental Properties
- PSA: 123.93
D-Glutamic acid,N-[(1S)-1-carboxy-2-methylpropyl]- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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